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Compound of Interest

Compound Name: Paclobutrazol-d4

Cat. No.: B12393926 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the stability and recommended storage conditions

for Paclobutrazol-d4. As a deuterated internal standard, maintaining the integrity of

Paclobutrazol-d4 is paramount for accurate quantification in analytical methodologies such as

mass spectrometry.[1] This document synthesizes information from technical datasheets and

safety data sheets to provide a comprehensive resource for laboratory professionals.

Chemical and Physical Properties
Paclobutrazol-d4 is an isotope-labeled analog of Paclobutrazol, a triazole-containing plant

growth retardant.[1] The deuterium labeling on the phenyl group makes it an ideal internal

standard for quantitative analysis.[1]
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Property Value Source(s)

Synonyms

(2RS,3RS)-1-(4-Chlorophenyl-

d4)-4,4-dimethyl-2-(1H-1,2,4-

triazol-1-yl)pentan-3-ol,

Paclobutrazol-(phenyl-d4)

Molecular Formula C₁₅H₁₆D₄ClN₃O [2]

Molecular Weight 297.82 g/mol [2]

Appearance Crystalline solid [3]

Purity ≥95% to ≥98.0% (HPLC) [3]

Solubility

Soluble in organic solvents like

ethanol, DMSO, and

dimethylformamide (approx. 10

mg/ml). Sparingly soluble in

aqueous buffers.

[3]

UV/Vis λmax: 221 nm [3]

Recommended Storage Conditions
Proper storage is critical to prevent degradation and ensure the long-term stability of

Paclobutrazol-d4. The recommended conditions vary slightly between suppliers, but a

consistent theme is the need for controlled, cool temperatures.
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Supplier/Source
Recommended Storage
Temperature

Additional
Recommendations

Cayman Chemical -20°C

Supplied as a crystalline solid.

States stability of ≥4 years at

this temperature. Aqueous

solutions should not be stored

for more than one day.

LGC Standards +4°C Shipped at +20°C.

Sigma-Aldrich -
Limited shelf life, refer to the

expiry date on the label.

General Guidance Keep in a cool, dry place.

Shelf life is approximately 2

years. Keep in a tightly closed

container in a well-ventilated

area.

For optimal long-term stability, storage at -20°C is recommended, especially for the neat or

solid form of the compound.[3] For shorter-term storage, +4°C is also acceptable.[4] It is crucial

to avoid repeated freeze-thaw cycles.

Stability Profile and Degradation
While specific stability studies on Paclobutrazol-d4 are not extensively published, the stability

of its non-deuterated parent compound, Paclobutrazol, provides valuable insight. Paclobutrazol

is known to be a persistent and environmentally stable compound.[5]

Factors Affecting Stability:

Temperature: Heating the product can lead to the production of harmful and irritant vapors.[6]

Incompatible Materials: Strong acids and alkalis should be avoided.[6]

Light: While not explicitly stated as a primary concern for Paclobutrazol-d4 in the provided

results, photolysis is a standard stress condition to consider in stability testing.
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Hydrolysis: Laboratory studies indicate that Paclobutrazol is relatively stable to degradation

by hydrolysis.[5]

Degradation Pathway: The degradation of Paclobutrazol in soil occurs primarily through

oxidation to a ketone analog.[5] This ketone metabolite is then further degraded by the

separation of the 1,2,4-triazole moiety.[5] This major ketone metabolite is less persistent than

the parent Paclobutrazol.[5]

Paclobutrazol Degradation Pathway

Paclobutrazol-d4
(C15H16D4ClN3O)

Ketone Analog
((2RS)-1-(4-chlorophenyl-d4)-4,4-dimethyl-2-(1,2,4-triazol-1-yl)-pentan-3-one)

Oxidation

1,2,4-Triazole Moiety

Separation

Further Degradation Products
(e.g., Triazole Acetic Acid, Hydroxyl Triazole)

Click to download full resolution via product page

Caption: Aerobic soil degradation pathway of Paclobutrazol.

Conceptual Experimental Protocol for Stability
Assessment
The following outlines a general protocol for conducting stability studies on a reference

standard like Paclobutrazol-d4, based on established principles of bioanalytical method
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validation.[7][8]

Objective: To evaluate the stability of Paclobutrazol-d4 under various storage and handling

conditions to establish its shelf-life and appropriate handling procedures.

Materials and Equipment:

Paclobutrazol-d4 analytical standard

HPLC-grade solvents (e.g., acetonitrile, methanol, water)

Calibrated analytical balance

Volumetric flasks and pipettes

Autosampler vials

LC-MS/MS system

Environmental chambers/ovens for controlled temperature and humidity

Photostability chamber

Methodology:

Stock Solution Preparation: Prepare a concentrated stock solution of Paclobutrazol-d4 in a

suitable organic solvent (e.g., methanol).

Working Solution Preparation: Prepare working solutions at low and high concentrations by

diluting the stock solution.

Stability Sample Preparation: Aliquot the working solutions into appropriate vials for each test

condition.

Time Points: Define the testing intervals (e.g., 0, 1, 3, 6, 12 months for long-term; 0, 1, 3, 6

months for accelerated).[9]

Storage Conditions:
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Long-Term Stability: Store samples at the recommended storage temperature (e.g., -20°C

and +4°C).

Accelerated Stability: Store samples at elevated temperatures (e.g., 40°C with 75%

relative humidity) to predict long-term stability.[9]

Freeze-Thaw Stability: Subject samples to multiple freeze-thaw cycles (e.g., three cycles

from -20°C to room temperature).

Bench-Top Stability: Keep samples at room temperature for a period that mimics the time

they would be out of storage during a typical analytical run.

Photostability: Expose samples to a controlled light source.

Analysis: At each time point, analyze the stored samples by a validated stability-indicating

LC-MS/MS method. The response of the stored sample is compared to that of a freshly

prepared sample.

Acceptance Criteria: The mean concentration of the stored samples should be within ±15%

of the nominal concentration.
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General Stability Testing Workflow

Prepare Stock & Working
Solutions of Paclobutrazol-d4

Aliquot into Vials for
Each Stress Condition

Store Samples Under
Defined Conditions

Analyze Samples at
Pre-defined Time Points

(e.g., by LC-MS/MS)

Compare Results to
Freshly Prepared Standard

Evaluate Stability Based on
Acceptance Criteria (e.g., ±15%)

Click to download full resolution via product page

Caption: Workflow for assessing the stability of an analytical standard.

Handling and Safety Precautions
Paclobutrazol-d4 should be handled with care, following standard laboratory safety

procedures. It is classified as a flammable solid and is harmful if swallowed or inhaled.[10][11]

It also causes serious eye irritation and is suspected of damaging fertility or the unborn child.

[10][11]
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Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection.[12][13]

Ventilation: Use only in a well-ventilated area.[10]

Handling: Avoid contact with skin and eyes.[12] Avoid dust formation.[12] Wash hands

thoroughly after handling.[10]

Storage Safety: Store locked up in a designated area.[10] Keep away from heat, sparks, and

open flames.[10]

Conclusion
The stability of Paclobutrazol-d4 is crucial for its function as a reliable internal standard. To

ensure its integrity, it should be stored as a solid at -20°C for long-term use or at +4°C for

shorter durations. Aqueous solutions are not recommended for storage beyond one day.[3]

Understanding the potential for degradation, particularly through oxidation, and adhering to

strict handling and storage protocols will guarantee the accuracy and reproducibility of

analytical results. For regulatory purposes, a formal stability study following a detailed protocol

is essential to define the retest period or expiration date.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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